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Compound of Interest

Compound Name: Laxifloran

Cat. No.: B15559367

For Researchers, Scientists, and Drug Development Professionals

Core Properties of Laxifloran

Laxifloran, registered under CAS number 27973-50-8, is a naturally occurring isoflavan.
Isoflavans are a class of isoflavonoids, which are known for their diverse biological activities.
The systematic name for Laxifloran is 7,4'-Dihydroxy-2',3'-dimethoxyisoflavan. It has been
identified in plant species such as Phaseolus vulgaris (common bean).[1]

This technical guide provides a comprehensive overview of the fundamental properties of
Laxifloran, including its physicochemical characteristics, and available experimental data.

Physicochemical Properties

A summary of the key physicochemical properties of Laxifloran is presented in the table below.
This data is essential for its handling, formulation, and for the design of experimental studies.
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Property Value Source
CAS Number 27973-50-8 [1][2][3]
Molecular Formula C17H180s5 [3114]
Molecular Weight 302.32 g/mol [2][3]

7,4'-Dihydroxy-2',3'-
IUPAC Name ) . [1]
dimethoxyisoflavan

Melting Point Data not available

Solubility Data not available

Spectroscopic Data

Detailed spectroscopic data is crucial for the unambiguous identification and characterization of
Laxifloran. While complete, authenticated spectra for Laxifloran are not readily available in
the public domain, data for structurally similar isoflavonoids can provide valuable reference
points.

Note: The following sections on spectroscopic data are currently placeholders. Further
research is required to obtain and validate the specific spectra for Laxifloran.

'H NMR Spectrum

No specific *H NMR data for Laxifloran (CAS #27973-50-8) was found in the conducted
search.

3C NMR Spectrum

No specific 3C NMR data for Laxifloran (CAS #27973-50-8) was found in the conducted
search.

Mass Spectrum

No specific mass spectrometry data for Laxifloran (CAS #27973-50-8) was found in the
conducted search.
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Infrared (IR) Spectrum

No specific IR spectroscopy data for Laxifloran (CAS #27973-50-8) was found in the
conducted search. A study on the aqueous leaf extract of Alchornea Laxiflora provided an FT-
IR spectrum, but this represents a complex mixture and not the pure compound.[5]

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and characterization of Laxifloran
are essential for its further study. The following sections outline general methodologies that can
be adapted for this purpose.

Isolation and Purification

A general workflow for the isolation of isoflavonoids from plant material, such as Phaseolus
vulgaris, is depicted below. This process typically involves extraction, partitioning, and
chromatographic separation.

Plant Material (e.g., Phaseolus vulgaris roots)

Extraction ~ | Solvent Partitioning Chromatographic Separation Pure Laxifloran
(e.g., with methanol) (e.g., with petroleum ether and water) (e.g., Column Chromatography)

Click to download full resolution via product page

Caption: General workflow for the isolation of Laxifloran.

Characterization

The structural elucidation and confirmation of isolated Laxifloran would involve a combination
of spectroscopic techniques as outlined in Section 2.

Biological Activity and Signaling Pathways

Laxifloran belongs to the isoflavan class of flavonoids, which are known to possess a range of
biological activities, including antimicrobial properties.

Antimicrobial Activity
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Isoflavonoids have demonstrated antibacterial and antifungal properties. The proposed
mechanisms of action for the antibacterial activity of isoflavones, a closely related class of
compounds, include:

« Inhibition of Nucleic Acid Synthesis: Some isoflavones are thought to interfere with DNA and
RNA synthesis in bacterial cells.

 Disruption of Cytoplasmic Membrane Function: They can disrupt the bacterial cell
membrane, leading to leakage of cellular components and cell death.

« Inhibition of Energy Metabolism: Interference with key metabolic pathways can inhibit
bacterial growth.

The antimicrobial activity of Laxifloran specifically would require further investigation through
dedicated assays.

Signaling Pathway Modulation

Flavonoids are well-documented modulators of various cellular signaling pathways. While
specific pathways affected by Laxifloran have not been elucidated, flavonoids, in general, are
known to interact with key signaling cascades, including:

o PI3K/AKt/mTOR Pathway: This pathway is crucial for cell growth, proliferation, and survival.

o MAPK Pathways (ERK, JNK, p38): These pathways are involved in cellular responses to a
variety of stimuli, including stress and growth factors.

o NF-kB Signaling Pathway: A key regulator of the inflammatory response.

A potential signaling pathway that could be influenced by isoflavans like Laxifloran, based on
the known activities of flavonoids, is depicted below.
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Caption: Hypothetical modulation of the PI3K/Akt/mTOR pathway by Laxifloran.

Further research is necessary to identify the specific molecular targets and signaling pathways
modulated by Laxifloran to understand its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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